Cas no 624741-75-9 (1,3,2-DIOXABORINANE, 5,5-DIMETHYL-2-(4-METHYL-3-NITROPHENYL)-)
1,3,2-DIOXABORINANE, 5,5-DIMETHYL-2-(4-METHYL-3-NITROPHENYL)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,2-DIOXABORINANE, 5,5-DIMETHYL-2-(4-METHYL-3-NITROPHENYL)-
- 624741-75-9
- SCHEMBL2658838
- 5,5-dimethyl-2-(4-methyl-3-nitrophenyl)-1,3,2-dioxaborinane
- GOEAIDDNWQQGCT-UHFFFAOYSA-N
- 5,5-dimethyl-2-(4-methyl-3-nitrophenyl)-[1,3,2]dioxaborinane
-
- Inchi: 1S/C12H16BNO4/c1-9-4-5-10(6-11(9)14(15)16)13-17-7-12(2,3)8-18-13/h4-6H,7-8H2,1-3H3
- InChI Key: GOEAIDDNWQQGCT-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC(C)=C(C=2)[N+](=O)[O-])OCC(C)(C)C1
Computed Properties
- Exact Mass: 249.1172382Da
- Monoisotopic Mass: 249.1172382Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.3Ų
1,3,2-DIOXABORINANE, 5,5-DIMETHYL-2-(4-METHYL-3-NITROPHENYL)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A670354-5g |
5,5-Dimethyl-2-(4-methyl-3-nitrophenyl)-1,3,2-dioxaborinane |
624741-75-9 | 95+% | 5g |
$107.0 | 2025-03-18 |
1,3,2-DIOXABORINANE, 5,5-DIMETHYL-2-(4-METHYL-3-NITROPHENYL)- Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 1,3,2-DIOXABORINANE, 5,5-DIMETHYL-2-(4-METHYL-3-NITROPHENYL)-
Recent Advances in the Study of 1,3,2-Dioxaborinane Derivatives: Focus on 5,5-Dimethyl-2-(4-methyl-3-nitrophenyl)- (CAS: 624741-75-9)
The compound 1,3,2-Dioxaborinane, 5,5-dimethyl-2-(4-methyl-3-nitrophenyl)- (CAS: 624741-75-9) has recently garnered significant attention in chemical biology and medicinal chemistry research due to its unique structural properties and potential therapeutic applications. This boronic ester derivative belongs to an important class of organoboron compounds that have shown remarkable versatility in drug development, particularly in the design of protease inhibitors and as key intermediates in Suzuki-Miyaura cross-coupling reactions.
Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated the compound's potential as a scaffold for developing novel anticancer agents. The electron-withdrawing nitro group at the meta position and the lipophilic dimethyl substitution on the dioxaborinane ring create a pharmacophore that shows selective binding to certain kinase domains. Molecular docking simulations indicate this compound may serve as a promising starting point for designing inhibitors of tyrosine kinase receptors involved in angiogenesis.
In synthetic chemistry applications, researchers at MIT (2024) have developed an improved protocol for using this specific dioxaborinane derivative in palladium-catalyzed coupling reactions. The steric protection provided by the 5,5-dimethyl groups significantly enhances the stability of the boronic ester under cross-coupling conditions, while maintaining good reactivity. This has enabled more efficient synthesis of complex biaryl structures important in pharmaceutical development.
From a drug delivery perspective, studies published in Advanced Drug Delivery Reviews (2023) highlight the compound's potential as a boronic acid prodrug. The dioxaborinane moiety serves as a protecting group that can be cleaved under specific physiological conditions, particularly in oxidative environments characteristic of tumor microenvironments. This property makes 624741-75-9 an interesting candidate for targeted drug delivery systems.
Recent safety and toxicity profiling (Chemical Research in Toxicology, 2024) indicates that this compound shows favorable pharmacokinetic properties in preclinical models, with good membrane permeability and moderate metabolic stability. However, researchers note that the nitro group may require structural modification to reduce potential genotoxicity concerns in further drug development.
Ongoing research is exploring the use of this compound as a building block for developing positron emission tomography (PET) tracers, taking advantage of the boron atom's potential for isotope labeling. The compound's ability to cross the blood-brain barrier makes it particularly interesting for neurological imaging applications.
In conclusion, 1,3,2-Dioxaborinane, 5,5-dimethyl-2-(4-methyl-3-nitrophenyl)- represents a versatile chemical entity with multiple applications in medicinal chemistry and drug development. Future research directions will likely focus on optimizing its pharmacological properties while maintaining its synthetic utility, potentially leading to novel therapeutic agents and diagnostic tools in the coming years.
624741-75-9 (1,3,2-DIOXABORINANE, 5,5-DIMETHYL-2-(4-METHYL-3-NITROPHENYL)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)